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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium
thiocarbonate, primarily sodium trithiocarbonate (Na₂CS₃), as a highly effective sulfidizing

agent in the flotation of oxide minerals. This document details its advantages over traditional

sulfidizing agents, presents comparative data, and provides detailed experimental protocols for

its application.

Introduction
Sulfidization is a critical pre-treatment step in the flotation of oxide minerals, which are not

naturally amenable to collection by sulfhydryl collectors like xanthates. This process involves

the conversion of the oxide mineral surface to a sulfide layer, thereby inducing hydrophobicity

and enabling collector adsorption. Traditionally, sodium sulfide (Na₂S) has been the most

common sulfidizing agent. However, its use is associated with several drawbacks, including

high consumption, the generation of toxic hydrogen sulfide (H₂S) gas, and often unsatisfactory

flotation performance.

Sodium thiocarbonate has emerged as a promising and more efficient alternative. It

demonstrates superior performance, particularly in the flotation of copper oxide minerals such

as azurite and malachite, offering higher recovery rates at significantly lower dosages.[1]
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Advantages of Sodium Thiocarbonate
Sodium thiocarbonate offers several key advantages over sodium sulfide:

Higher Efficiency: It can achieve significantly higher mineral recovery at a fraction of the

dosage required for sodium sulfide. For instance, in the flotation of azurite, sodium

trithiocarbonate has been shown to achieve a 20 percentage point higher recovery at only

one-fifth the dosage of sodium sulfide.[1]

Superior Activation Performance: It leads to a more effective activation of the mineral surface

for collector adsorption.[1]

Formation of a Stable Hydrophobic Layer: The mechanism of action involves the formation of

a uniform, nanoparticle-based sulfur-rich layer, identified as cuprous trithiocarbonate, on the

mineral surface. This layer enhances collector efficacy and improves flotation recovery.[1]

Reduced Environmental Impact: The lower dosage requirement and potentially different

reaction pathways may lead to a reduced environmental footprint compared to the high

consumption of sodium sulfide.

Data Presentation: Comparative Performance
The following tables summarize the quantitative data on the performance of sodium
thiocarbonate compared to sodium sulfide in the flotation of oxide minerals.

Table 1: Comparative Flotation Recovery for Azurite

Sulfidizing Agent
Dosage (relative to
Na₂S)

Maximum Flotation
Recovery
Improvement (vs.
Na₂S)

Reference

Sodium

Trithiocarbonate

(Na₂CS₃)

1/5
+ 20 percentage

points
[1]
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Note: Comprehensive quantitative data for a range of dosages, pH values, and different

minerals, particularly for lead and zinc oxides, is limited in publicly available literature. The data

presented here is based on studies focused on copper oxide minerals.

Application to Different Minerals
Copper Oxide Minerals (Azurite and Malachite)
The application of sodium thiocarbonate is most extensively documented for copper oxide

minerals. The sulfidization process leads to the in-situ formation of a cuprous trithiocarbonate

layer on the mineral surface. This is believed to occur through the reduction of Cu(II) in the

mineral lattice to Cu(I), which then reacts with the thiocarbonate.[1]

Lead and Zinc Oxide Minerals (Cerussite and
Smithsonite)
The use of sodium thiocarbonate for the sulfidization of lead and zinc oxide minerals is not as

well-documented as for copper oxides. The standard practice for these minerals typically

involves sulfidization with sodium sulfide, followed by flotation with xanthates or amines. While

the principles of surface sulfidization are similar, the specific effectiveness and optimal

conditions for sodium thiocarbonate on these minerals are areas requiring further research.

However, thiocarbonates have been mentioned as specialized reagents for improving the

recovery of refractory lead and zinc sulfides, suggesting potential applicability to their oxide

counterparts.

Experimental Protocols
The following are detailed protocols for laboratory-scale mineral flotation experiments using

sodium thiocarbonate as a sulfidizing agent.

General Mineral Flotation Protocol
This protocol outlines the general steps for a batch flotation test.

Materials and Equipment:

Crushed ore sample
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Laboratory grinding mill (e.g., rod mill or ball mill)

Flotation cell (e.g., Denver-type)

pH meter

Stirrer/impeller

Reagents:

Sodium Trithiocarbonate (Na₂CS₃) solution

Collector (e.g., Potassium Amyl Xanthate - PAX)

Frother (e.g., Methyl Isobutyl Carbinol - MIBC)

pH modifiers (e.g., NaOH, HCl)

Filtered water

Drying oven

Sample collection pans

Procedure:

Grinding: Grind a representative sample of the ore to a target particle size (e.g., 80%

passing 75 µm). The optimal particle size will depend on the mineralogy of the ore.

Pulp Preparation: Prepare a pulp of a specific solids concentration (e.g., 25-35% w/w) in the

flotation cell.

pH Adjustment: Adjust the pulp pH to the desired level using pH modifiers.

Conditioning with Sulfidizing Agent: Add the sodium thiocarbonate solution to the pulp and

condition for a specific period (e.g., 5-15 minutes) with agitation.

Conditioning with Collector: Add the collector solution and condition for a further period (e.g.,

3-10 minutes).
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Conditioning with Frother: Add the frother and condition for a shorter period (e.g., 1-2

minutes).

Flotation: Introduce air into the flotation cell to generate a froth. Collect the froth concentrate

for a set period (e.g., 5-15 minutes).

Product Handling: Filter, dry, and weigh the concentrate and tailings.

Analysis: Analyze the feed, concentrate, and tailings for the metal content to calculate

recovery and grade.

Specific Protocol for Azurite Flotation
This protocol is a more specific application for the flotation of azurite using sodium

trithiocarbonate.

Procedure:

Grinding: Grind the azurite ore to achieve a P80 of 75 µm.

Pulp Preparation: Create a pulp with a solids density of 30% in a 1.5 L flotation cell.

pH Adjustment: Adjust the pulp pH to 9.0 using NaOH.

Sulfidization: Add a 1x10⁻⁴ M solution of sodium trithiocarbonate and condition for 10

minutes.

Collection: Add a 1x10⁻⁴ M solution of potassium amyl xanthate (PAX) and condition for 5

minutes.

Frothing: Add MIBC frother at a concentration of 10 mg/L and condition for 2 minutes.

Flotation: Carry out flotation for 10 minutes, collecting the concentrate.

Post-Processing: Filter, dry, and analyze the products.

Visualizations
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Sulfidization Reaction Pathway
The following diagram illustrates the proposed mechanism of azurite sulfidization with sodium
thiocarbonate.
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e⁻ (from CS₃²⁻)

Sodium Thiocarbonate
(Na₂CS₃)

Formation of Cuprous
Thiocarbonate Layer

CS₃²⁻ ions

Cu(I) ions

Click to download full resolution via product page

Proposed sulfidization pathway of azurite with sodium thiocarbonate.

Experimental Workflow
The following diagram outlines the general experimental workflow for mineral flotation using a

sulfidizing agent.
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General experimental workflow for sulfidization flotation.
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Logical Relationship of Reagents
This diagram illustrates the logical relationship and sequence of reagent addition in the

sulfidization flotation process.
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Logical relationship of reagents in mineral flotation.

Conclusion
Sodium thiocarbonate, particularly sodium trithiocarbonate, represents a significant

advancement in the sulfidization of oxide minerals for flotation. Its superior efficiency and

activation performance, especially for copper oxides, make it a compelling alternative to

traditional sodium sulfide. While its application to lead and zinc oxides requires further

investigation, the existing data strongly supports its use for enhancing the recovery of valuable

minerals in a more efficient and potentially more environmentally friendly manner. The

protocols and visualizations provided in these notes offer a foundation for researchers and

professionals to explore and optimize the use of this promising reagent in mineral processing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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